Cas no 492468-97-0 (5-Iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine)
5-Iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine is a heterocyclic compound featuring a triazolopyridine core with iodine and methoxy functional groups. Its structural properties make it a valuable intermediate in medicinal chemistry and pharmaceutical research, particularly for the synthesis of bioactive molecules. The iodine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the methoxy group contributes to electronic modulation. This compound is useful in the development of potential drug candidates, especially in targeting kinase inhibition or other therapeutic pathways. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for research-scale use under controlled conditions.
492468-97-0 structure
Product Name:5-Iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine
CAS No:492468-97-0
MF:C7H7IN4O
MW:290.06115269661
CID:1029629
PubChem ID:11437730
Update Time:2025-10-17
5-Iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine
- [1,2,4]triazolo[1,5-a]pyridin-2-amine, 5-iodo-8-methoxy-
- 5-Iodo-8-methoxy[1,2,4]triazolo[1,5-a]pyridin-2-amine
- LogP
- 5-Iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
- SCHEMBL7042523
- 492468-97-0
- AMY15670
- DB-070977
- AKOS015917885
- CS-0452934
- DTXSID40465912
- 8-methoxy-5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-yl-amine
-
- MDL: MFCD11520369
- Inchi: 1S/C7H7IN4O/c1-13-4-2-3-5(8)12-6(4)10-7(9)11-12/h2-3H,1H3,(H2,9,11)
- InChI Key: HJCUIJYQAULEJR-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C2=NC(N)=NN21)OC
Computed Properties
- Exact Mass: 289.96611
- Monoisotopic Mass: 289.96646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- Density: 2.25
- Refractive Index: 1.813
- PSA: 65.44
5-Iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029187089-1g |
5-Iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
492468-97-0 | 95% | 1g |
$821.76 | 2023-09-01 | |
| Chemenu | CM175693-1g |
5-iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
492468-97-0 | 95% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523601-1g |
5-iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
492468-97-0 | 98% | 1g |
¥7310.00 | 2024-05-11 |
5-Iodo-8-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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